![molecular formula C15H22ClNO3 B2942454 2-Chloro-N-(3,4-dimethoxyphenyl)-N-(2,2-dimethylpropyl)acetamide CAS No. 1397219-44-1](/img/structure/B2942454.png)
2-Chloro-N-(3,4-dimethoxyphenyl)-N-(2,2-dimethylpropyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Chloro-N-(3,4-dimethoxyphenyl)-N-(2,2-dimethylpropyl)acetamide, also known as CDDPA, is a chemical compound that has been studied for its potential therapeutic applications.
Mechanism of Action
2-Chloro-N-(3,4-dimethoxyphenyl)-N-(2,2-dimethylpropyl)acetamide exerts its effects by inhibiting the activity of cyclooxygenase-2 (COX-2) and reducing the production of prostaglandins. It also activates the peroxisome proliferator-activated receptor gamma (PPARγ), which plays a role in regulating glucose and lipid metabolism.
Biochemical and Physiological Effects:
Studies have shown that this compound can reduce the expression of inflammatory cytokines and chemokines, as well as inhibit the proliferation and migration of cancer cells. It has also been shown to improve insulin sensitivity and reduce blood glucose levels in animal models of diabetes.
Advantages and Limitations for Lab Experiments
One advantage of using 2-Chloro-N-(3,4-dimethoxyphenyl)-N-(2,2-dimethylpropyl)acetamide in lab experiments is its high potency and selectivity for COX-2 inhibition. However, its low solubility in aqueous solutions can make it difficult to administer and study in vivo.
Future Directions
There are several potential future directions for research on 2-Chloro-N-(3,4-dimethoxyphenyl)-N-(2,2-dimethylpropyl)acetamide. One area of interest is its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its anti-cancer properties make it a promising candidate for the development of new cancer treatments. Further studies on the mechanism of action and pharmacokinetics of this compound are also needed to fully understand its therapeutic potential.
Synthesis Methods
The synthesis of 2-Chloro-N-(3,4-dimethoxyphenyl)-N-(2,2-dimethylpropyl)acetamide involves the reaction of 3,4-dimethoxyaniline with 2,2-dimethyl-1,3-propanediol and acetyl chloride in the presence of a catalyst. The resulting product is then treated with thionyl chloride and chlorinated to obtain this compound.
Scientific Research Applications
2-Chloro-N-(3,4-dimethoxyphenyl)-N-(2,2-dimethylpropyl)acetamide has been studied for its potential therapeutic applications in various fields of medicine. It has been shown to possess anti-inflammatory, analgesic, and anti-cancer properties.
properties
IUPAC Name |
2-chloro-N-(3,4-dimethoxyphenyl)-N-(2,2-dimethylpropyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22ClNO3/c1-15(2,3)10-17(14(18)9-16)11-6-7-12(19-4)13(8-11)20-5/h6-8H,9-10H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCNNJJMLBROJQS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)CN(C1=CC(=C(C=C1)OC)OC)C(=O)CCl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.79 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.